Cas no 847918-01-8 (N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 847918-01-8
• MF: C₁₈H₁₆F₂N₄OS
• MW: 374.407649040222
• CID: 5013225
• Update Time: 2025-10-30

N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• STK697120
• ST50413485
• Z19872995
• N-(3,4-difluorophenyl)-2-[4-methyl-5-(3-methylphenyl)(1,2,4-triazol-3-ylthio)] acetamide
• N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C18H16F2N4OS/c1-11-4-3-5-12(8-11)17-22-23-18(24(17)2)26-10-16(25)21-13-6-7-14(19)15(20)9-13/h3-9H,10H2,1-2H3,(H,21,25)
• InChI Key： MDWYMOFWZNMPFZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=C(C=1)F)F)=O)C1=NN=C(C2C=CC=C(C)C=2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• XLogP3: 3.4
• Topological Polar Surface Area: 85.1

Additional information on N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Introduction to N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Research

N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No: 847918-01-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, represents a confluence of fluorine-containing aromatic systems and heterocyclic scaffolds, which are widely recognized for their potential in modulating biological pathways and enhancing drug-like properties.

The structural motif of N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide incorporates several key pharmacophoric elements that make it a compelling candidate for further exploration in medicinal chemistry. The presence of 3,4-difluorophenyl group introduces electron-withdrawing effects that can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Additionally, the 4H-1,2,4-triazol scaffold is known for its stability and ability to engage in hydrogen bonding interactions, which are crucial for the design of high-affinity ligands.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with potential therapeutic applications. The triazol scaffold, in particular, has been extensively studied due to its versatility in drug design. For instance, derivatives of 1,2,4-triazole have shown promise as antiviral agents, anti-inflammatory compounds, and kinase inhibitors. The incorporation of a methylphenyl group into the triazolic system further diversifies the chemical space and opens up new avenues for structure-activity relationship (SAR) studies.

The acetamide moiety in N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide adds another layer of functional complexity to the molecule. Acetamides are well-documented pharmacophores that can participate in various non-covalent interactions with biological targets. Their amide groups can form hydrogen bonds with polar residues in proteins or nucleic acids, thereby influencing binding affinity and selectivity. This feature makes acetamide derivatives valuable candidates for developing small-molecule inhibitors and modulators.

The sulfanyl group (Sulfanyl) linked to the triazol scaffold introduces a polar region that can enhance solubility and interact favorably with hydrophilic pockets in biological targets. This modification is particularly relevant in drug design as it can improve pharmacokinetic properties such as oral bioavailability and tissue distribution. The strategic placement of this group within the molecule also allows for fine-tuning of electronic properties and steric hindrance around critical binding sites.

The synthesis of N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide presents a formidable challenge due to its complex structural features. However， recent advances in synthetic methodologies have made it feasible to construct such intricate molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions， palladium-mediated coupling， and controlled radical reactions have been instrumental in assembling the various fragments into the desired target compound. These methodologies not only enhance efficiency but also allow for modular construction， which facilitates rapid exploration of chemical space.

The potential applications of N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide span across multiple therapeutic areas. Given its structural features， this compound could be investigated as a precursor for kinase inhibitors， which are critical targets in oncology and inflammatory diseases. Additionally， its ability to engage in hydrogen bonding makes it a promising candidate for developing antiviral agents or antibiotics targeting viral proteases or bacterial enzymes.

In conclusion， N-(3,4-Difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No: 847918-01-8) represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique combination of fluorinated aromatic systems， heterocyclic scaffolds， and functional groups positions it as a valuable scaffold for future drug discovery efforts. As research continues to uncover new biological targets and synthetic strategies， compounds like this are poised to play an increasingly important role in addressing unmet medical needs.